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Compound of Interest

Compound Name: 1-Cyclohexyloctan-1-ol

Cat. No.: B15297444

Audience: Researchers, scientists, and drug development professionals.
Introduction

1-Cyclohexyloctan-1-ol is a tertiary alcohol of interest in various fields of chemical synthesis
and material science. Its synthesis, typically via a Grignard reaction between
cyclohexylmagnesium bromide and octan-1-one, often results in a crude product containing
unreacted starting materials and byproducts. Effective purification is crucial to obtain the
compound at a purity level suitable for subsequent applications and analyses. This document
provides a detailed protocol for the purification of 1-cyclohexyloctan-1-ol using silica gel
column chromatography, a widely used technique for the separation of moderately polar
organic compounds.

General Workflow for Purification
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» To cite this document: BenchChem. [Application Note and Protocol: Purification of 1-
Cyclohexyloctan-1-ol by Column Chromatography]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15297444#purification-of-1-
cyclohexyloctan-1-ol-by-column-chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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